N-(4-fluorophenyl)-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: N-(4-fluorophenyl)-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide
• InChI: InChI=1S/C21H14FN3O2/c22-17-9-11-18(12-10-17)23-19(26)15-7-4-8-16(13-15)21-25-24-20(27-21)14-5-2-1-3-6-14/h1-13H,(H,23,26)
• InChI Key: SACIKTHZYORJIA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(O2)C3=CC(=CC=C3)C(=O)NC4=CC=C(C=C4)F
• Molecular Formula: C21H14FN3O2
• Molecular Weight: 359.4 g/mol

Description

N-(4-fluorophenyl)-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been extensively studied for its unique properties and has shown promising results in scientific research.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide is not yet fully understood. However, it is believed to exert its effects by inhibiting certain enzymes and proteins in the body.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide has been shown to have various biochemical and physiological effects. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. It has also been shown to have potential applications in the treatment of cancer and other diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(4-fluorophenyl)-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide in lab experiments include its unique properties, high purity, and stability. However, its limitations include its high cost and the need for specialized equipment and expertise for its synthesis and handling.

Future Directions

There are several future directions for the research and development of N-(4-fluorophenyl)-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide. These include further studies on its mechanism of action, its potential applications in the treatment of various diseases, and the development of more efficient and cost-effective synthesis methods. Additionally, there is a need for more extensive studies on its toxicity and safety profile.

Scientific Research Applications

N-(4-fluorophenyl)-3-(5-phenyl-1,3,4-oxadiazol-2-yl)benzamide has been extensively studied for its potential applications in various fields of scientific research. It has shown promising results in the fields of medicinal chemistry, pharmacology, and biochemistry.